Cas no 2137743-58-7 (4-Pyrimidinecarboxylic acid, 6-butyl-2-chloro-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-butyl-2-chloro-, ethyl ester
• CAS No: 2137743-58-7
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 5279401
• Update Time: 2025-06-09

4-Pyrimidinecarboxylic acid, 6-butyl-2-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-butyl-2-chloro-, ethyl ester

• Inchi： 1S/C11H15ClN2O2/c1-3-5-6-8-7-9(10(15)16-4-2)14-11(12)13-8/h7H,3-6H2,1-2H3
• InChI Key： RACJWHPTXIQKHV-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(CCCC)=CC(C(OCC)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-butyl-2-chloro-, ethyl ester

4-Pyrimidinecarboxylic acid, 6-butyl-2-chloro-, ethyl ester (CAS No. 2137743-58-7): A Comprehensive Overview

4-Pyrimidinecarboxylic acid, 6-butyl-2-chloro-, ethyl ester, identified by its CAS number 2137743-58-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrimidine derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 2-position and a butyl group at the 6-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The ethyl ester functionality at the carboxyl group not only influences the solubility and stability of the compound but also provides a versatile handle for further chemical modifications. These modifications can be tailored to explore new pharmacological profiles or to optimize existing ones, underscoring the compound's importance in drug discovery and development pipelines. Recent advancements in medicinal chemistry have highlighted the role of pyrimidine derivatives in addressing various therapeutic challenges, including oncology, infectious diseases, and metabolic disorders.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based inhibitors targeting key enzymes and receptors involved in disease pathogenesis. For instance, studies have demonstrated that pyrimidine derivatives can exhibit potent activity against kinases, which are often overexpressed in cancer cells. The chloro substituent in 4-Pyrimidinecarboxylic acid, 6-butyl-2-chloro-, ethyl ester is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in hydrophobic interactions within biological targets, thereby enhancing binding affinity and selectivity.

The butyl group at the 6-position adds another layer of complexity to the molecule's interactions with biological systems. This bulky substituent can influence both the electronic properties of the pyrimidine ring and its spatial orientation within binding pockets. Such structural features are critical for designing molecules that not only bind tightly to their targets but also exhibit minimal off-target effects. The ethyl ester moiety further contributes to this interplay by modulating solubility and metabolic stability, which are crucial factors in determining a drug's bioavailability and duration of action.

One of the most compelling aspects of 4-Pyrimidinecarboxylic acid, 6-butyl-2-chloro-, ethyl ester is its potential as a building block for more complex scaffolds. Researchers have leveraged its core structure to develop libraries of derivatives with tailored properties for high-throughput screening (HTS) campaigns. These efforts have led to the identification of several lead compounds with promising preclinical profiles. For example, derivatives of this compound have shown efficacy in inhibiting specific kinases associated with tumor growth and progression.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include chlorination at the 2-position followed by alkylation at the 6-position, with subsequent esterification to introduce the ethyl moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These improvements are essential for scaling up production while adhering to green chemistry principles.

The biological evaluation of 4-Pyrimidinecarboxylic acid, 6-butyl-2-chloro-, ethyl ester has revealed intriguing insights into its potential therapeutic applications. In vitro studies have demonstrated its ability to modulate signaling pathways relevant to inflammation and cell proliferation. Notably, researchers have observed inhibitory effects on enzymes such as Janus kinases (JAKs), which play a pivotal role in immune responses and hematopoiesis. Such findings suggest that this compound may be useful in developing treatments for inflammatory disorders or hematological malignancies.

Furthermore, preclinical studies have explored its interactions with nucleic acid-binding proteins, highlighting its potential as an antiviral or anticancer agent. The pyrimidine core is known to mimic natural nucleobases, allowing it to interfere with DNA replication or RNA transcription processes in pathogens or cancer cells. The presence of both chloro and butyl substituents fine-tunes these interactions, enhancing specificity while maintaining potency.

The pharmaceutical industry has taken note of these findings, leading to increased interest in licensing or collaborating on programs centered around this compound class. Several companies are now actively pursuing pyrimidine derivatives as candidates for clinical development. The ease with which derivatives can be generated from 4-Pyrimidinecarboxylic acid, 6-butyl-2-chloro-, ethyl ester makes it an attractive starting point for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

In conclusion, 4-Pyrimidinecarboxylic acid, 6-butyl-2-chloro-, ethyl ester (CAS No. 2137743-58-7) represents a promising scaffold with significant potential in medicinal chemistry and drug discovery. Its unique structural features enable diverse biological activities, making it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone of innovation in pharmaceutical research for years to come.